1H-Indazole-3-carboxylic acid (4-hydroxy-phenyl)-amide

• Molecular Formula: C14H11N3O2
• Molecular Weight: 253.26 g/mol
• IUPAC Name: N-(4-hydroxyphenyl)-1H-indazole-3-carboxamide
• InChI: InChI=1S/C14H11N3O2/c18-10-7-5-9(6-8-10)15-14(19)13-11-3-1-2-4-12(11)16-17-13/h1-8,18H,(H,15,19)(H,16,17)
• InChI Key: KQEOYRPEVYBIQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN2)C(=O)NC3=CC=C(C=C3)O

Description

1H-Indazole-3-carboxylic acid (4-hydroxy-phenyl)-amide is a useful research compound. Its molecular formula is C14H11N3O2 and its molecular weight is 253.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This compound was prepared from 1H-Indazole-3-carboxylic acid (4-benzyloxy-phenyl)-amide, using the same method used to prepare (S)-pyrrolidine-2-carboxylic acid (4-hydroxy-phenyl)-amide. The product was purified by flash chromatography, on silica gel, eluted with 5 to 10% methanol in DCM, to give the product as an off white solid, 2.6 g (60% for 2 steps). MS m/z 254 (MH+). 1H NMR(DMSO-d6) δ 6.74 (d, 2H), 7.26-7.34 (m, 1H), 7.43-7.51 (m, 1H), 7.67-7.73 (m, 3H), 8.24 (d, 1H), 9.25 (s, 1H), 10.10 (s, 1H) and 13.72 (s, 1H). Anal. calcd for C14H11N3O2: C, 66.40; H, 4.38; N, 16.59. Found: C, 66.15; H, 4.20; N, 16.82.